Cas no 1021225-36-4 (2-[(3,4-difluorophenyl)amino]-7-methyl-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one)

• Product Name: 2-[(3,4-difluorophenyl)amino]-7-methyl-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one
• CAS No: 1021225-36-4
• MF: C₁₆H₁₀F₂N₄OS
• MW: 344.338608264923
• CID: 5381299
• Update Time: 2025-07-14

2-[(3,4-difluorophenyl)amino]-7-methyl-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one Chemical and Physical Properties

Names and Identifiers

• 2-[(3,4-Difluorophenyl)amino]-7-methyl-5H-1,3,4-thiadiazolo[2,3-b]quinazolin-5-one
• 2-[(3,4-difluorophenyl)amino]-7-methyl-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one

• Inchi： 1S/C16H10F2N4OS/c1-8-2-5-13-10(6-8)14(23)22-16(20-13)24-15(21-22)19-9-3-4-11(17)12(18)7-9/h2-7H,1H3,(H,19,21)
• InChI Key： PQTMWYYBMWSDSM-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(C)C=C2)C(=O)N2N=C(NC3=CC=C(F)C(F)=C3)SC=12

Experimental Properties

• Density: 1.58±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 488.7±55.0 °C(Predicted)
• pka: -2.68±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 2-[(3,4-difluorophenyl)amino]-7-methyl-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one

Recent Advances in the Study of 2-[(3,4-difluorophenyl)amino]-7-methyl-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one (CAS: 1021225-36-4)

The compound 2-[(3,4-difluorophenyl)amino]-7-methyl-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one (CAS: 1021225-36-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic molecule, characterized by its unique thiadiazoloquinazolinone scaffold, has demonstrated promising biological activities, particularly in the context of kinase inhibition and anticancer therapeutics. The following research brief synthesizes the latest findings related to this compound, highlighting its mechanism of action, therapeutic potential, and recent advancements in its development.

Recent studies have elucidated the role of 2-[(3,4-difluorophenyl)amino]-7-methyl-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one as a potent inhibitor of specific protein kinases involved in cell proliferation and survival pathways. Structural analyses reveal that the compound binds competitively to the ATP-binding site of target kinases, thereby disrupting downstream signaling cascades. Notably, its selectivity profile has been a focal point of research, with investigations demonstrating preferential inhibition of certain kinase isoforms over others, which may reduce off-target effects in therapeutic applications.

In vitro and in vivo studies have further validated the anticancer potential of this compound. Preclinical models of various malignancies, including breast cancer and glioblastoma, have shown significant tumor growth inhibition upon treatment with 2-[(3,4-difluorophenyl)amino]-7-methyl-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one. Mechanistic studies indicate that its efficacy is mediated through the induction of apoptosis and cell cycle arrest, coupled with the suppression of angiogenesis. These findings position the compound as a promising candidate for further development in oncology.

Recent synthetic efforts have also focused on optimizing the pharmacokinetic properties of 2-[(3,4-difluorophenyl)amino]-7-methyl-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one. Modifications to its chemical structure have been explored to enhance solubility, bioavailability, and metabolic stability while retaining its potent kinase inhibitory activity. These advancements are critical for transitioning the compound from preclinical research to clinical trials, addressing challenges associated with drug delivery and systemic exposure.

In conclusion, 2-[(3,4-difluorophenyl)amino]-7-methyl-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one (CAS: 1021225-36-4) represents a compelling area of research in chemical biology and drug discovery. Its dual role as a kinase inhibitor and anticancer agent, coupled with ongoing efforts to refine its pharmacological profile, underscores its potential as a therapeutic intervention. Future studies will likely focus on expanding its application to additional cancer types and exploring combination therapies to maximize clinical benefit.